N-(3-chloro-4-methylphenyl)-2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-chloro-4-methylphenyl)-2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H13Cl2N3OS2 and its molecular weight is 410.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Analysis and Synthesis Approaches
Research into structurally similar compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, has highlighted the importance of their three-dimensional configuration and intermolecular interactions. These studies demonstrate the compounds' ability to form various hydrogen bonds and π interactions, leading to significant interest in their crystalline properties and potential for forming stable 3-D arrays (Boechat et al., 2011).
Potential Biological and Anticancer Activities
A series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, similar in structural motif to the query compound, were synthesized and evaluated for antitumor activity. These studies suggest a promising avenue for the development of new anticancer agents, with certain derivatives showing considerable activity against various cancer cell lines (Yurttaş et al., 2015).
Antimicrobial Applications
The synthesis and evaluation of similar compounds have also been conducted with a focus on antimicrobial activity. For instance, derivatives of thiadiazole and thiazolidine have been synthesized and shown moderate to good activity against both gram-positive and gram-negative bacteria, indicating the potential of such compounds in developing new antibacterial agents (Desai et al., 2008).
Inhibitory Effects and Molecular Interactions
Research into thiadiazole derivatives has further extended into studies on their inhibitory effects on various biological targets. For example, certain thiadiazole thioacetanilides have been identified as potent HIV-1 non-nucleoside reverse transcriptase inhibitors, offering a novel class of compounds for potential therapeutic application in HIV treatment (Zhan et al., 2008).
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13Cl2N3OS2/c1-10-6-7-11(8-14(10)19)20-15(23)9-24-17-21-16(22-25-17)12-4-2-3-5-13(12)18/h2-8H,9H2,1H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKLJBSGCZABFES-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13Cl2N3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.